Cas no 1875716-85-0 (5-Bromo-2-[(4-methylpiperidin-4-yl)oxy]pyrimidine)

• Product Name: 5-Bromo-2-[(4-methylpiperidin-4-yl)oxy]pyrimidine
• CAS No: 1875716-85-0
• MF: C₁₀H₁₄BrN₃O
• MW: 272.141661167145
• CID: 5840699
• PubChem ID: 165797204
• Update Time: 2025-06-10

5-Bromo-2-[(4-methylpiperidin-4-yl)oxy]pyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-1910073
• 5-bromo-2-[(4-methylpiperidin-4-yl)oxy]pyrimidine
• 1875716-85-0
• 5-Bromo-2-[(4-methylpiperidin-4-yl)oxy]pyrimidine

• Inchi： 1S/C10H14BrN3O/c1-10(2-4-12-5-3-10)15-9-13-6-8(11)7-14-9/h6-7,12H,2-5H2,1H3
• InChI Key： YHUITSWORDTVQG-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)OC1(C)CCNCC1

Computed Properties

• Exact Mass: 271.03202g/mol
• Monoisotopic Mass: 271.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47Ų

Additional information on 5-Bromo-2-[(4-methylpiperidin-4-yl)oxy]pyrimidine

Recent Advances in the Study of 5-Bromo-2-[(4-methylpiperidin-4-yl)oxy]pyrimidine (CAS: 1875716-85-0)

The compound 5-Bromo-2-[(4-methylpiperidin-4-yl)oxy]pyrimidine (CAS: 1875716-85-0) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of kinase inhibitors. Recent studies have focused on its potential applications in oncology and inflammatory diseases, leveraging its unique structural features that allow for selective binding to specific kinase domains.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound show remarkable inhibitory activity against Bruton's tyrosine kinase (BTK), with IC50 values in the low nanomolar range. The researchers utilized structure-activity relationship (SAR) analysis to optimize the substitution pattern, leading to improved pharmacokinetic properties while maintaining high target specificity.

In parallel research, the compound's potential as a CDK inhibitor has been explored. A team at the University of Cambridge reported in Nature Chemical Biology that modifications at the 5-bromo position significantly affect the compound's selectivity profile among various CDK isoforms. Their crystallographic studies revealed unexpected binding modes that challenge previous assumptions about pyrimidine-based inhibitors.

Significant progress has also been made in understanding the compound's metabolic stability. A 2024 publication in Drug Metabolism and Disposition presented comprehensive in vitro and in vivo data showing that the 4-methylpiperidin-4-yl moiety confers favorable metabolic properties compared to similar compounds with different heterocyclic substitutions. This finding has important implications for drug development programs utilizing this scaffold.

Recent patent applications (WO2023187654, US20240165432) have disclosed novel synthetic routes to 5-Bromo-2-[(4-methylpiperidin-4-yl)oxy]pyrimidine that improve yield and purity while reducing environmental impact. These advances in synthetic methodology are expected to facilitate larger-scale production for preclinical and clinical studies.

Emerging research suggests potential applications beyond kinase inhibition. Preliminary data presented at the 2024 American Chemical Society meeting indicated that certain analogs show activity against epigenetic targets, particularly histone demethylases. While still early-stage, these findings open new avenues for therapeutic development using this chemical scaffold.

The safety profile of this compound class continues to be evaluated. Recent toxicology studies in animal models have shown favorable results, with no significant off-target effects observed at therapeutic doses. However, researchers note that careful optimization of physicochemical properties remains crucial to minimize potential hERG channel interactions common to many basic nitrogen-containing compounds.